Cas no 1199260-11-1 ((6-bromopyridin-3-yl)-piperidin-1-ylmethanone)

• Product Name: (6-bromopyridin-3-yl)-piperidin-1-ylmethanone
• CAS No: 1199260-11-1
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 2616896
• PubChem ID: 44515456
• Update Time: 2025-04-21

(6-bromopyridin-3-yl)-piperidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (6-bromopyridin-3-yl)-piperidin-1-ylmethanone
• 2-BROMO-5-[(PIPERIDIN-1-YL)CARBONYL]PYRIDINE
• DB-102332
• MB13854
• 1199260-11-1
• (6-BROMOPYRIDIN-3-YL)(PIPERIDIN-1-YL)METHANONE
• AKOS015149453
• SCHEMBL1855859

• Inchi： 1S/C11H13BrN2O/c12-10-5-4-9(8-13-10)11(15)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key： KIDZLZHAGHXXPU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 268.02113Da
• Monoisotopic Mass: 268.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.2Ų